3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride
Overview
Description
3-Methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride (3M-THB-HCl) is an organic compound derived from the benzothiazepine family of compounds. It has been studied for its potential as an anti-inflammatory agent and as a therapeutic agent for a variety of conditions. In addition, it has been investigated for its ability to modulate the activity of certain enzymes and receptors.
Scientific Research Applications
3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride has been studied for its potential as an anti-inflammatory agent and as a therapeutic agent for a variety of conditions. In particular, it has been investigated for its ability to modulate the activity of certain enzymes and receptors, such as the 5-lipoxygenase enzyme, which is involved in the production of pro-inflammatory molecules. It has also been studied for its potential to modulate the activity of the PPAR-γ receptor, which is involved in the regulation of glucose metabolism. Additionally, this compound has been studied for its potential to modulate the activity of the CB2 receptor, which is involved in the regulation of inflammation.
Mechanism of Action
The mechanism of action of 3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride is not yet fully understood. However, it is thought to act by modulating the activity of certain enzymes and receptors. Specifically, it has been shown to inhibit the activity of the 5-lipoxygenase enzyme, which is involved in the production of pro-inflammatory molecules. It has also been shown to activate the PPAR-γ receptor, which is involved in the regulation of glucose metabolism. Additionally, this compound has been shown to inhibit the activity of the CB2 receptor, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
This compound has been studied for its potential to modulate the activity of certain enzymes and receptors. In particular, it has been shown to inhibit the activity of the 5-lipoxygenase enzyme, which is involved in the production of pro-inflammatory molecules. Additionally, it has been shown to activate the PPAR-γ receptor, which is involved in the regulation of glucose metabolism. Additionally, this compound has been shown to inhibit the activity of the CB2 receptor, which is involved in the regulation of inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride in laboratory experiments include its low cost and ease of synthesis. Additionally, this compound has been shown to be effective in modulating the activity of certain enzymes and receptors, making it a useful tool in the study of these systems. The main limitation of using this compound in laboratory experiments is that the mechanism of action is still not fully understood. Additionally, it is important to note that this compound should not be used in humans due to its potential toxicity.
Future Directions
The future directions for 3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride include further investigation into its mechanism of action, as well as its potential applications in the treatment of various conditions. Additionally, further research could be conducted into the potential of this compound to modulate the activity of certain enzymes and receptors, as well as its potential to act as an anti-inflammatory agent. Additionally, further research could be conducted into the potential of this compound to act as a therapeutic agent for a variety of conditions. Finally, further research could be conducted into the potential of this compound to be used as a tool in the study of various biological systems.
Synthesis Methods
3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride is synthesized from the benzothiazepine family of compounds using a multi-step synthesis process. The first step involves the reaction of a benzothiazepine derivative with a sulfonamide to form a sulfonamido-benzothiazepine intermediate. The intermediate is then reacted with a halogenating agent to form the this compound product. The reaction is carried out in an inert atmosphere and the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride involves the condensation of 2-aminobenzenethiol with ethyl acetoacetate followed by cyclization and further reactions to form the final product.", "Starting Materials": [ "2-aminobenzenethiol", "ethyl acetoacetate", "sodium ethoxide", "methyl iodide", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzenethiol with ethyl acetoacetate using sodium ethoxide as a base to form 2-(2-ethoxycarbonyl-1-phenylethylthio)aniline.", "Step 2: Cyclization of the intermediate product using sodium hydroxide to form 3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione.", "Step 3: Methylation of the intermediate product using methyl iodide and sodium hydroxide to form 3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione methyl ether.", "Step 4: Hydrolysis of the intermediate product using hydrochloric acid to form 3-methyl-2,3,4,5-tetrahydro-1lambda6,4-benzothiazepine-1,1-dione hydrochloride, the final product." ] } | |
CAS RN |
2825006-20-8 |
Molecular Formula |
C10H14ClNO2S |
Molecular Weight |
247.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
